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For Researchers, Scientists, and Materials Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
the lanthanum-nickel (La-Ni) binary alloy system. The La-Ni system is of significant scientific
and industrial interest, primarily due to the exceptional hydrogen storage capabilities of
compounds like LaNis. A thorough understanding of the system's thermodynamics is critical for
the synthesis, optimization, and application of these advanced materials. This document
summarizes key thermodynamic data, outlines experimental methodologies for their
determination, and presents logical and experimental workflows.

Thermodynamic Data of La-Ni Intermetallic
Compounds

The La-Ni system is characterized by the formation of several stable intermetallic compounds.
The thermodynamic stability of these phases is crucial for predicting their behavior during
synthesis and application. The standard enthalpies of formation (AfH®), a key measure of
compound stability, have been determined experimentally for several La-Ni intermetallics.
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Table 1: Standard Enthalpies of Formation of La-Ni Intermetallic Compounds at 298.15 K

Compound AfH° (kJ-mol—?) Reference
LasNi -52.4 [1]
LaNi -49.6 [1]
LaNis -157.8 [1]

Note: The values represent the standard molar enthalpies of formation.

In addition to formation enthalpies, the standard entropies of key compounds, particularly those
involved in hydrogen storage systems, have been measured. These values are essential for
calculating Gibbs free energy and predicting reaction spontaneity under various conditions.

Table 2: Standard Entropies of LaNis and its Hydrides at 298.15 K

Compound S° (J-K—*-mol~?) Reference
LaNis 209.9+0.5 2]
a-LaNisHo.36 214.1+05 2]
B-LaNisHs.30 271.7+0.7 [2]

The La-Ni Phase Diagram and Intermetallic
Relationships

The phase diagram of the La-Ni system reveals the existence of at least eight intermetallic
compounds: LasNi, LazNis, LaNi, LazNis, LaNiz, LaNis, LazNiz, and LaNis.[3] The relationships
between these compounds dictate the microstructures and properties of La-Ni alloys. The
formation of these compounds is a result of specific thermodynamic driving forces at different
compositions and temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

